N-(3-acetamidophenyl)-2-((3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-[[3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H20N6O3S/c1-14(29)23-16-4-3-5-17(12-16)24-20(30)13-32-21-11-10-19-25-26-22(28(19)27-21)15-6-8-18(31-2)9-7-15/h3-12H,13H2,1-2H3,(H,23,29)(H,24,30)
• InChI Key: ZPTJSNOKLBPMAS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)CSC2=NN3C(=NN=C3C4=CC=C(C=C4)OC)C=C2
• Molecular Formula: C22H20N6O3S
• Molecular Weight: 448.5 g/mol

Description

N-(3-acetamidophenyl)-2-((3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H20N6O3S and its molecular weight is 448.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

New analogs related to the triazolo[4,3-b]pyridazine class have been synthesized and evaluated for their anticancer activity. These compounds exhibit inhibitory activity against cancer cell lines, indicating their potential as anticancer agents. The study conducted by Kumar et al. (2019) synthesized a series of N-aryl substituted phenyl acetamide analogs, showing significant activity against HCT 116 cancer cell lines, marking them as active compounds with potential therapeutic applications (Kumar et al., 2019).

Antimicrobial Activity

Compounds similar to N-(3-acetamidophenyl)-2-((3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide have been explored for their antimicrobial properties. Studies have demonstrated that these compounds possess significant antibacterial and antifungal activities, highlighting their potential in combating microbial infections. For instance, compounds synthesized by Abbady (2014) were found to exhibit notable antimicrobial activity, suggesting their applicability in developing new antimicrobial agents (Abbady, 2014).

Antiviral Activity

Some newly synthesized triazolo[4,3-b]pyridazine derivatives have been evaluated for their antiviral activity, particularly against hepatitis A virus (HAV). The study by Shamroukh and Ali (2008) revealed that certain compounds demonstrated promising antiviral activity, with one compound showing a significant effect on HAV compared to other tested compounds. This suggests the potential of such compounds in the development of new antiviral therapies (Shamroukh & Ali, 2008).

Insecticidal Activity

In addition to their applications in pharmaceuticals, some compounds within this class have been assessed for their insecticidal properties. Fadda et al. (2017) investigated new heterocycles incorporating a thiadiazole moiety for their efficacy against the cotton leafworm, Spodoptera littoralis. Their findings open up avenues for the development of new insecticidal agents (Fadda et al., 2017).